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Compound of Interest

Compound Name: 2-Azidoethanol-d4

Cat. No.: B1153398 Get Quote

This guide provides comprehensive safety and handling information for 2-Azidoethanol-d4, a

deuterated derivative of 2-Azidoethanol. The information herein is intended for researchers,

scientists, and professionals in drug development and other scientific fields who may handle

this compound. While this document focuses on the deuterated form, much of the safety data is

extrapolated from the more extensively documented non-deuterated 2-Azidoethanol, as the

primary chemical hazards are expected to be identical.

Section 1: General Information
2-Azidoethanol-d4 is a stable isotope-labeled version of 2-Azidoethanol. It is used in various

research applications, including as a building block in "click chemistry" for the synthesis of

complex molecules and bioconjugation.[1] The presence of deuterium atoms can be useful for

tracing metabolic pathways or as an internal standard in mass spectrometry-based analyses.
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Property Value Source

Molecular Formula C₂HD₄N₃O [2]

Molecular Weight 91.11 g/mol [2]

Appearance
Colorless to Light Yellow

Oil/Liquid
[3]

Boiling Point
77°C (24 Torr) (for non-

deuterated)
[4]

Density
1.1460 g/cm³ (for non-

deuterated)
[4]

Storage Temperature 2-8°C [2][4][5][6]

Section 2: Hazard Identification and Classification
2-Azidoethanol is classified as a hazardous substance. The primary hazards are severe skin

corrosion and eye damage.[5][7][8][9]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[7][8][9]

GHS Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[8][9]

P264: Wash thoroughly after handling.[8][9]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[8][9]

P301+P330+P331: IF SWALLOWED: rinse mouth. Do NOT induce vomiting.[9]

P302+P361+P354: IF ON SKIN: Take off immediately all contaminated clothing. Immediately

wash with plenty of water.[7]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[7]
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P305+P354+P338: IF IN EYES: Immediately rinse with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7]

P310: Immediately call a POISON CENTER or doctor/physician.[8][9]

P363: Wash contaminated clothing before reuse.[8][9]

P405: Store locked up.[7]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[7]

Section 3: Experimental Protocols for Safe Handling
The following protocols are derived from standard safety data sheets and should be strictly

adhered to when working with 2-Azidoethanol-d4.

Engineering Controls: Use only in a chemical fume hood.[10] A safety shower and eye wash

station must be readily available.[8][9]

Respiratory Protection: Wear an approved respirator (NIOSH/MSHA or European Standard

EN 149).[8][9]

Hand Protection: Wear compatible chemical-resistant gloves.[8][9][10]

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[8][9][10]

Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[8][9]

[10]

Handling: This product should be handled only by, or under the close supervision of, those

properly qualified in the handling and use of potentially hazardous chemicals.[10] Avoid

contact with skin, eyes, and clothing.[8][9] Avoid inhalation of vapor or mist.[8][9]

Storage: Store in a cool, dry, and well-ventilated area in tightly closed containers.[8][9][10]

The recommended storage temperature is between 2°C and 8°C.[2][4][5][6] Keep away from

incompatible substances and metals.[8][9]
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Evacuate Personnel: Ensure non-essential personnel are clear of the affected area.

Ventilate Area: Provide adequate ventilation.[9]

Contain Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite to

contain the spill.[11]

Collect Spill: Mix with sand or a similar inert absorbent material, sweep up, and place in a

tightly closed container for disposal.[10]

Clean Area: Thoroughly clean the contaminated area.[5][8][9]

Environmental Precautions: Do not allow the material to enter drains or water courses.[10]

Dissolve or mix the material with a combustible solvent and burn in a chemical incinerator

equipped with an afterburner and scrubber.[8]

Dispose of waste according to all applicable local, state, and federal regulations.[8]

Section 4: First Aid Measures
Immediate medical attention is required in case of exposure.

Inhalation: Remove to fresh air. If symptoms persist, seek medical attention.[10]

Skin Contact: Immediately wash the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing and shoes.[10] Seek immediate medical

attention as corrosive injuries that are not treated are hard to cure.[5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

separating the eyelids with fingers.[10] Seek immediate medical attention.[5]

Ingestion: Wash out the mouth with copious amounts of water for at least 15 minutes.[10]

Call a physician immediately. There is a danger of perforation of the esophagus and stomach

due to strong corrosive effects.[5]
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The following diagrams illustrate key safety and handling workflows.
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Workflow for Safe Handling of 2-Azidoethanol-d4

Preparation

Handling

Cleanup & Disposal

Review SDS

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator)

Prepare Fume Hood and Spill Kit

Retrieve from 2-8°C Storage

Use in Experiment

Return to Storage Decontaminate Work Area

Dispose of Waste via Approved Methods

Remove and Dispose of PPE
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First Aid Procedures for 2-Azidoethanol-d4 Exposure

Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Move to Fresh Air Remove Contaminated Clothing Rinse Eyes for 15+ Minutes Rinse Mouth with Water

Seek Medical Attention if Symptoms Persist Rinse with Water for 15+ Minutes

Seek Immediate Medical Attention

Seek Immediate Medical Attention Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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